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Compound of Interest

Compound Name: Penao

Cat. No.: B10826544 Get Quote

Essential Safety and Handling Guide for Penao
For researchers, scientists, and drug development professionals, this guide provides critical

safety and logistical information for the handling and disposal of Penao. The following

procedures and data are designed to ensure a safe laboratory environment and operational

efficiency.

Chemical and Physical Properties
Penao is an organoarsenical compound with the following properties:

Property Value

Chemical Formula C13H19AsN2O5S

Molecular Weight 390.29 g/mol

CAS Number 1192411-43-0

Appearance White to off-white solid

Storage
Recommended storage at -20°C, sealed and

away from moisture.
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While the Safety Data Sheet (SDS) for Penao does not classify it as a hazardous substance, it

is prudent to handle it with care due to its nature as a potent mitochondrial toxin and its arsenic

content. The following PPE is recommended.

PPE Category Specification Rationale

Hand Protection

Nitrile gloves are generally

sufficient for handling

organoarsenical compounds

where dust exposure is

minimal. For extended contact

or when handling solutions,

consider double-gloving.

Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles.

Skin and Body Protection
A laboratory coat or coveralls

should be worn.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with a P100 particulate filter is

recommended if there is a risk

of generating dust or aerosols.

For organic arsenic

compounds, an organic

vapor/acid gas cartridge may

also be necessary.

Protects against inhalation of

the compound.

Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

Avoid the formation of dust and aerosols.
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Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature for the solid is -20°C.

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.

Avoid repeated freeze-thaw cycles.

Spill and Disposal Plans
Spill Procedure:

Evacuate the area if a significant amount of dust is generated.

Wear appropriate PPE, including respiratory protection.

For solid spills, gently sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Decontaminate the area with a suitable cleaning agent.

Disposal Plan:

Dispose of Penao and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Do not dispose of down the drain.
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All disposable materials that have come into contact with Penao should be collected and

disposed of as hazardous waste.

Experimental Protocols
No detailed, specific experimental protocols for the handling of Penao were found in the search

results. The handling procedures outlined above are based on general good laboratory

practices for organoarsenical compounds and the information available in the Safety Data

Sheet.

Mechanism of Action and Signaling Pathway
Penao is a potent tumor cell mitochondrial toxin that primarily targets the adenine nucleotide

translocase (ANT) on the inner mitochondrial membrane. This interaction inhibits the exchange

of ADP and ATP, disrupting cellular energy metabolism and leading to apoptosis (programmed

cell death). Penao may also inhibit NADPH oxidase, which is involved in the production of

reactive oxygen species (ROS).
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Start: Receive Penao

Store at -20°C
in a sealed container

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood
Avoid dust/aerosol generation

Perform Experiment

Decontaminate Glassware
and Work Surfaces

Dispose of Waste as
Hazardous Material

End: Procedure Complete
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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